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Compound of Interest

Compound Name: L-Biphenylalanine

Cat. No.: B555396

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate and essential safety and
logistical information for L-Biphenylalanine, including operational and disposal plans, to
ensure a safe laboratory environment.

Hazard Identification and Classification

L-Biphenylalanine is classified as a hazardous substance. It is harmful if swallowed, causes
skin irritation, and can lead to serious eye irritation. Additionally, it may cause respiratory
irritation.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to minimize exposure when
handling L-Biphenylalanine. The following PPE is recommended:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or

glasses with side shields.

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile
rubber).

Prevents direct skin contact

with the compound.

Body Protection

A standard laboratory coat. For
larger quantities or where
significant dust generation is
possible, impervious clothing is

recommended.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For operations that may
generate dust, use a NIOSH-
approved respirator (e.g.,
N95). In cases of insufficient
ventilation, a full-face

respirator may be necessary.

Minimizes inhalation of

airborne particles.

Physical and Chemical Properties

Property Value

Molecular Formula C15H1sNO2

Molecular Weight 241.29 g/mol
Appearance White to off-white solid
Melting Point 227-229 °C

Boiling Point 569.2 °C at 760 mmHg
Solubility Data not readily available.

Quantitative Toxicity Data
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Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration), for L-Biphenylalanine is not readily available in the reviewed literature. In the
absence of this data, it is crucial to handle the compound with a high degree of caution,
assuming it to be toxic. The primary hazards identified are acute oral toxicity, skin irritation,
serious eye irritation, and respiratory tract irritation.

Experimental Protocol: Weighing and Dissolving L-
Biphenylalanine

This protocol provides a step-by-step guide for safely weighing and dissolving powdered L-
Biphenylalanine for experimental use.

Materials:

L-Biphenylalanine solid

o Appropriate solvent

e Analytical balance

e Weighing paper or weigh boat

e Spatula

» Beaker or flask

o Magnetic stir bar and stir plate (optional)

e Personal Protective Equipment (as specified above)
Procedure:

e Preparation:

o Don all required personal protective equipment (lab coat, safety goggles, and gloves).

o Ensure the work area, preferably a chemical fume hood, is clean and free of clutter.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Confirm that a safety shower and eyewash station are readily accessible.

» Weighing:
o Place a clean piece of weighing paper or a weigh boat on the analytical balance.
o Tare the balance to zero.

o Carefully use a clean spatula to transfer the desired amount of L-Biphenylalanine powder
onto the weighing paper/boat. Avoid creating dust.

o Record the exact weight of the compound.

e Dissolving:

[e]

Carefully transfer the weighed L-Biphenylalanine powder into a clean beaker or flask.

o

Add the appropriate solvent to the beaker.

[¢]

If necessary, place a magnetic stir bar in the beaker and place it on a stir plate to facilitate
dissolution.

[¢]

Gently stir the solution until the solid is completely dissolved.
e Post-Procedure:
o Tightly cap the container with the L-Biphenylalanine solution.
o Clean the spatula and work area thoroughly.

o Dispose of the weighing paper/boat and any contaminated materials in the designated
chemical waste container.

o Remove gloves and wash hands thoroughly with soap and water.

Safe Handling and Storage Workflow
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Caption: Logical workflow for the safe handling of L-Biphenylalanine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b555396?utm_src=pdf-body-img
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans

Handling Procedures:

Always handle L-Biphenylalanine in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of dust.

Avoid generating dust during handling.

Wash hands thoroughly after handling the compound.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.

» Keep away from incompatible materials such as strong oxidizing agents.

Spill Procedures:

In case of a spill, evacuate the area.

Wear appropriate personal protective equipment, including respiratory protection.

Avoid breathing dust.

Carefully sweep up the spilled solid and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.
Disposal Plan:

» Dispose of L-Biphenylalanine and any contaminated materials as chemical waste.
» Follow all local, state, and federal regulations for hazardous waste disposal.

¢ Do not dispose of the material down the drain or in regular trash.
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Contact your institution's environmental health and safety department for specific disposal
guidance.

Emergency First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
L-Biphenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555396#personal-protective-equipment-for-handling-
I-biphenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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